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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential information on the proper disposal procedures for

NF023 hexasodium, a selective P2X1 receptor antagonist used in research.

Based on available safety data, NF023 hexasodium is not classified as a hazardous

substance according to the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals.[1][2] Standard precautionary measures for handling chemicals should be

followed.[1][2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of NF023 hexasodium is provided in

the table below. Understanding these properties is essential for safe handling and disposal.
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Property Value

Synonym

8,8′-[carbonylbis(imino-3,1-

phenylenecarbonylimino)]bis-1,3,5-

naphthalenetrisulfonic acid, hexasodium salt

CAS Number 104869-31-0

Molecular Formula C35H20N4Na6O21S6

Molecular Weight 1162.88 g/mol

Appearance Solid

Flammability Product is not flammable

Solubility Soluble in water

Source: Cayman Chemical Safety Data Sheet, DC Chemicals[2][3]

Step-by-Step Disposal Procedures
Even though NF023 hexasodium is not classified as hazardous, it is imperative to follow a

structured disposal process to minimize environmental impact and ensure laboratory safety.

The following procedures are based on general best practices for the disposal of non-

hazardous chemical waste in a laboratory setting.

1. Initial Assessment and Personal Protective Equipment (PPE)

Review Institutional Policies: Before proceeding, always consult your institution's specific

guidelines and protocols for non-hazardous chemical waste disposal. Contact your

Environmental Health and Safety (EHS) department for clarification.

Wear Appropriate PPE: At a minimum, a lab coat, safety glasses, and gloves should be worn

when handling NF023 hexasodium.

2. Disposal of Unused Solid NF023 Hexasodium

Small Quantities: For small residual amounts of solid NF023 hexasodium, disposal in the

regular laboratory trash is generally acceptable, provided it is securely contained.
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Secure Containment: Place the solid waste in a sealed, clearly labeled container. The label

should indicate that the contents are non-hazardous.

Avoid Custodial Handling: Do not place open containers of chemicals in laboratory trash

cans that will be handled by custodial staff.[4]

3. Disposal of Aqueous Solutions of NF023 Hexasodium

Check Local Regulations: Sewer disposal regulations can vary. Confirm with your local EHS

department if drain disposal of non-hazardous, water-soluble chemicals is permitted.[4][5]

Dilution: If permitted, dilute the NF023 hexasodium solution with a large volume of water (at

least 20 parts water) before slowly pouring it down the sanitary sewer drain.[5]

Avoid Prohibited Discharges: Never dispose of solutions containing solvents or other

hazardous materials into the sanitary sewer.[6]

4. Disposal of Empty Containers

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., water for NF023
hexasodium).

Disposal of Rinsate: The rinsate from a non-hazardous substance can typically be disposed

of down the sanitary sewer, following the dilution procedure mentioned above.

Container Disposal: After rinsing, deface or remove the original label to prevent misuse. The

clean, empty container can then be disposed of in the regular trash or recycled according to

your institution's policies.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of NF023 hexasodium.
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NF023 Hexasodium Disposal Workflow
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Caption: Disposal workflow for NF023 hexasodium.
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By adhering to these procedures and consulting with your institution's safety experts, you can

ensure the safe and responsible disposal of NF023 hexasodium, contributing to a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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